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Compound Focus: Tipepidine citrate

CAS No.: 14698-07-8

Cat. No.: S545407

Get Quote

Chemical Identity and Key Properties

The table below summarizes the core identifiers and chemical properties of Tipepidine Citrate based on the

search results [1] [2].

Property Description

CAS Number 14698-07-8 [1] [2]

Molecular Formula C21H25NO7S2 [1] [2]

Molar Mass 467.55 g/mol [2]

Chemical Name 3-(Di(thiophen-2-yl)methylene)-1-methylpiperidine 2-hydroxypropane-1,2,3-
tricarboxylate [1] [2]

Related Base CAS
No.

5169-78-8 (Tipepidine free base) [1]

Synonym Asverin citrate [2]
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Tipepidine is a synthetic, non-opioid antitussive (cough suppressant) and expectorant that has been used for

decades [3]. Recent research interest has expanded into its potential psychiatric applications, such as for

depression and ADHD, due to its mechanism of action as an inhibitor of G-protein-coupled inwardly-

rectifying potassium (GIRK) channels [4] [3] [5]. Inhibition of these channels is thought to increase the

release of dopamine and norepinephrine in certain brain areas [5].

The following diagram illustrates this known pharmacological pathway:
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Available Data and Research Gaps

The search results confirm that Tipepidine Citrate can be sourced from chemical suppliers like SynZeal for

analytical purposes such as method development, validation, and quality control for drug applications [1].

However, this indicates that the detailed industrial synthesis is likely proprietary.

A key piece of historical information is the existence of a Spanish patent (ES 272195) from 1962 titled

"Procedure for the preparation of a new piperidine derivative of anti-nutritional activity" [3]. This patent

would contain the early synthetic route, but its full text was not among the search results.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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